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Compound of Interest

Compound Name:
Ethyl 2-ethyl-2-methyl-3-

oxobutanoate

Cat. No.: B1349067 Get Quote

For researchers and professionals in the pharmaceutical and chemical sciences, the safe

handling and disposal of chemical reagents are paramount to ensuring a secure laboratory

environment and maintaining regulatory compliance. This document provides a detailed guide

on the proper disposal procedures for Ethyl 2-ethyl-2-methyl-3-oxobutanoate and related β-

keto esters, emphasizing safety, operational planning, and environmental responsibility.

Key Physical and Chemical Properties
Understanding the physicochemical properties of a substance is the first step toward safe

handling and disposal. Below is a summary of available data for closely related and

commercially common β-keto esters. Data for Ethyl 2-ethyl-2-methyl-3-oxobutanoate is less

common in readily available safety literature; therefore, properties of similar compounds are

provided for a conservative safety assessment.
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Property
Ethyl 2-methyl-3-
oxobutanoate

Ethyl 2-ethyl-3-
oxobutanoate

CAS Number 609-14-3 607-97-6

Molecular Formula C₇H₁₂O₃ C₈H₁₄O₃

Molecular Weight 144.17 g/mol 158.20 g/mol

Boiling Point 187 °C[1] 190 °C

Density 1.019 g/mL at 25 °C No data available

Flash Point 145°F (62.8°C) Combustible liquid

Appearance Clear colorless to yellow liquid Liquid

Solubility in Water Insoluble No data available

Hazards Irritant[1]

Combustible liquid, Skin

irritant, Serious eye irritant,

May cause respiratory

irritation[2]

Immediate Safety and Handling Precautions
Before beginning any procedure that involves Ethyl 2-ethyl-2-methyl-3-oxobutanoate, ensure

that all personnel are familiar with the following safety protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles or a face shield, a lab coat, and chemical-resistant gloves.[3]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of vapors.[3]

Ignition Sources: Keep the substance away from open flames, hot surfaces, and other

potential sources of ignition.[3] This compound is a combustible liquid.

Static Discharge: Take precautionary measures against static discharge when transferring

the liquid.[3]
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Step-by-Step Disposal Protocol
The proper disposal of Ethyl 2-ethyl-2-methyl-3-oxobutanoate follows the general principles

for managing flammable and irritant liquid chemical waste. The primary method of disposal is

through a licensed professional waste disposal service.[2]

Phase 1: In-Lab Waste Collection and Segregation
Container Selection:

Collect liquid waste in a dedicated, leak-proof container made of a material compatible

with organic esters (e.g., glass or high-density polyethylene).[4][5]

The container must have a secure, tight-fitting screw cap to prevent spills and the escape

of vapors.[5]

Waste Segregation:

Designate a specific waste container for non-halogenated organic solvents. Do not mix

with halogenated solvents, strong acids, bases, or oxidizers.[5][6] Incompatible materials

can lead to dangerous chemical reactions.[5]

Solid waste contaminated with Ethyl 2-ethyl-2-methyl-3-oxobutanoate (e.g., gloves,

absorbent pads) should be collected separately in a clearly labeled, sealed plastic bag and

left in a fume hood overnight to allow for the evaporation of residual vapors before being

placed in a solid hazardous waste container.[3]

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name ("Ethyl
2-ethyl-2-methyl-3-oxobutanoate"), and any associated hazards (e.g., "Combustible,"

"Irritant").[7]

Maintain a log of the approximate quantities of waste added to the container.

Phase 2: Storage and Accumulation
Satellite Accumulation Area (SAA):
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Store the waste container in a designated SAA, which must be at or near the point of

generation.[5]

The SAA should be a secondary containment tray to capture any potential leaks.[4]

Keep the waste container closed except when adding waste.[6]

Storage Limits:

Do not fill the waste container beyond 90% of its capacity to allow for vapor expansion.[4]

Adhere to institutional and regulatory limits for the volume of hazardous waste stored in an

SAA (typically up to 55 gallons).[8]

Phase 3: Professional Disposal
Scheduling a Pickup:

Once the waste container is full or has been in storage for the maximum allowed time

(often 90 days), arrange for pickup by your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[4]

Final Disposal Method:

The most common and environmentally responsible disposal methods for flammable

organic liquids are fuel blending or incineration at a permitted hazardous waste facility.[6]

These processes destroy the chemical and can recover energy.

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of Ethyl 2-ethyl-2-
methyl-3-oxobutanoate.
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Disposal Decision Workflow for Ethyl 2-ethyl-2-methyl-3-oxobutanoate

Waste Generated:
Ethyl 2-ethyl-2-methyl-3-oxobutanoate

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Compatible, Labeled
Waste Container

Is the waste purely
non-halogenated organic liquid?

Add to Non-Halogenated
Solvent Waste Container

Yes

Segregate Contaminated Solids
(e.g., gloves, wipes)

No (Contaminated Solid)

Store in Secondary Containment
in Satellite Accumulation Area

Is Container Full or
Storage Time Limit Reached?

No

Contact EHS/Licensed Waste
Disposal for Pickup

Yes

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow Diagram
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Ethyl 2-ethyl-2-methyl-3-oxobutanoate, protecting themselves, their colleagues,

and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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